Cas no 2137544-43-3 (methyl 5-amino-4-(2-methoxyethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-(2-methoxyethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2137544-43-3
• MF: C₁₃H₂₁N₃O₄
• MW: 283.323543310165
• CID: 6051890
• PubChem ID: 165953651
• Update Time: 2025-10-28

methyl 5-amino-4-(2-methoxyethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-(2-methoxyethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate
• 2137544-43-3
• EN300-1121119

• Inchi： 1S/C13H21N3O4/c1-18-6-5-10-11(13(17)19-2)15-16(12(10)14)9-3-7-20-8-4-9/h9H,3-8,14H2,1-2H3
• InChI Key： VVBSRHPUTFSLSW-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C(=C(CCOC)C(C(=O)OC)=N1)N

Computed Properties

• Exact Mass: 283.15320616g/mol
• Monoisotopic Mass: 283.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.6Ų

Additional information on methyl 5-amino-4-(2-methoxyethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 5-amino-4-(2-methoxyethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate (CAS No. 2137544-43-3)

The compound methyl 5-amino-4-(2-methoxyethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate (CAS No. 2137544-43-3) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methoxyethyl side chain and a tetrahydropyran (oxan-4-yl) ring, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

In the context of medicinal chemistry, methyl 5-amino-4-(2-methoxyethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate serves as a key building block for designing kinase inhibitors and anti-inflammatory agents. Its pyrazole core is a privileged scaffold in drug development, often found in FDA-approved therapeutics. Recent studies highlight its relevance in targeting metabolic disorders and neurodegenerative diseases, addressing growing global health concerns. The compound's carboxylate ester group further enhances its synthetic utility, enabling facile derivatization for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the presence of both amino and ester functionalities in CAS 2137544-43-3 allows for diverse chemical modifications. This adaptability is crucial for optimizing pharmacokinetic properties, such as oral bioavailability and blood-brain barrier penetration—topics frequently searched by researchers in ADMET prediction and computational chemistry forums. The compound's tetrahydropyran moiety also contributes to improved metabolic stability, a hot topic in prodrug design discussions.

In agrochemical applications, this pyrazole carboxylate derivative shows promise as a precursor for novel pesticides with reduced environmental impact. Its structural features align with industry demands for green chemistry solutions, particularly in developing biodegradable crop protection agents. The methoxyethyl side chain may influence systemic translocation in plants, a property highly valued in foliar-applied formulations—a trending subject in agricultural biotechnology circles.

Analytical characterization of methyl 5-amino-4-(2-methoxyethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for verifying the compound's purity and structure, addressing common queries about quality control in fine chemical synthesis. The growing interest in continuous flow chemistry for producing such intermediates further underscores its relevance in modern process optimization strategies.

The commercial availability of CAS 2137544-43-3 through specialty chemical suppliers has facilitated its adoption in academic and industrial labs worldwide. Current market trends indicate rising demand for custom synthesis services involving this compound, particularly for fragment-based drug discovery projects. Its compatibility with high-throughput screening platforms makes it valuable for hit-to-lead optimization—a frequently searched term in pharmaceutical R&D databases.

Future research directions for this compound may explore its potential in covalent inhibitor design through modification of its amino group, or its application in metal-organic frameworks (MOFs) for catalytic purposes. These innovative applications resonate with current scientific discourse on multifunctional materials and targeted drug delivery systems. As the scientific community continues to investigate structure-property relationships in heterocyclic compounds, methyl 5-amino-4-(2-methoxyethyl)-1-(oxan-4-yl)-1H-pyrazole-3-carboxylate remains a compound of significant interest with untapped potential across multiple disciplines.